Cas no 183208-34-6 (5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one)

• Product Name: 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• CAS No: 183208-34-6
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD07367221
• CID: 66219
• PubChem ID: 15504062
• Update Time: 2025-07-02

5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
• 5-Bromo-7-Aza-Indolin-2(3h)-One
• 2H-Pyrrolo[2,3-b]pyridin-2-one, 5-bromo-1,3-dihydro-
• 5-bromo-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
• 5-bromo-1,3-dihydropyrrolo[2,3-b]pyridin-2-one
• 5-bromo-1H,3H-pyrrolo[2,3-b]pyridin-2-one
• 5-Bromo-1H-pyrrolo[2,3-b]pyridin-2-one
• 5-BroMo-2,3-dihydro-7-azaindole-2-one
• 5-Bromo-7-aza-2-oxindole
• 5-bromo-7-azaindolin-2-one
• 5-bromo-7-azaoxindole
• 7-aza-5-bromoindolin-2-one
• 5-Bromo-1H-pyrrolo[2,3-b]...
• 5-Bromo-1H-pyrrolo[2,3-b]pyridin-2(3H)
• 5-bromo-1H-pyrrolo[2,3-b]pyridin-2(3H)-on
• 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• 5-broMo-1H-pyrrolo[2
• 5-BROMO-1H-PYRROLO[2 , 3-B]PYRIDIN-2(3H)-ONE
• 5-Bromo-1,3-dihydro-pyrrolo[2,3-b]pyridin-2-one
• 5-bromo-7-
• 5-Bromo-1H-pyrrolo[2,3-b]pyridin-2(3H)-one, AldrichCPR
• 5-bromo-1,3-dihydro-2H-pyrrolo[2,3-b]-pyridin2-one
• 183208-34-6
• W-206307
• AC-964
• DHPKTHROZFIEJK-UHFFFAOYSA-N
• CS-B0502
• FT-0647506
• PB18779
• A4050
• MFCD07367221
• AM20050898
• 5-Bromo-1H-pyrrolo[2 pound not3-b]pyridin-2(3H)-one
• 5-bromo-1,3-dihydro-2H-pyrrolo[2,3-b]-pyridin-2-one
• 5-bromo-1H-pyrrolo[2,3-b]pyridin-2(3H)-one;5-Bromo-1H-pyrrolo[2,3-b]pyridin-2-one
• DTXSID10573432
• FS-2318
• AKOS015835974
• SCHEMBL152602
• SY005427
• EN300-105373
• DB-011486
• 1H-5-Bromo-pyrrolo[2,3-b]pyridin-2(3H)-one

• MDL： MFCD07367221
• Inchi： 1S/C7H5BrN2O/c8-5-1-4-2-6(11)10-7(4)9-3-5/h1,3H,2H2,(H,9,10,11)
• InChI Key： DHPKTHROZFIEJK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)CC(N2)=O

Computed Properties

• Exact Mass: 211.95900
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 0.7
• Topological Polar Surface Area: 42

Experimental Properties

• Density: ;1-Amino-2-methyl-2-propanethiol hydrochloride;1-Amino-2-methylprocm3
• Boiling Point: 387.8℃ at 760 mmHg
• Flash Point: 188.335℃
• Refractive Index: 0.472mmHg at 25°C
• PSA: 41.99000
• LogP: 1.47670

5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one Security Information

• Safety Instruction： 24/25
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

Comprehensive Overview of 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 183208-34-6): Properties, Applications, and Research Insights

5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 183208-34-6) is a heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. This brominated pyrrolopyridinone derivative has garnered attention due to its unique structural features, which make it a valuable intermediate in drug discovery and material science. The compound's molecular formula is C₇H₅BrN₂O, and it exhibits a molecular weight of 213.03 g/mol. Researchers are particularly interested in its pyrrolopyridine core, a scaffold known for its bioactivity in modulating various biological targets.

In recent years, the demand for 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one has increased due to its role in developing kinase inhibitors and other therapeutic agents. The bromo substituent at the 5-position enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. This aligns with the growing trend of fragment-based drug design (FBDD), where small molecular fragments like this compound serve as building blocks for larger, more complex drug candidates.

The compound's pyrrolopyridinone skeleton is also relevant to the study of allosteric modulators, a hot topic in drug discovery. Allosteric modulation offers advantages over traditional orthosteric targeting, including higher selectivity and reduced side effects. As such, 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one is frequently explored in the context of GPCR (G-protein-coupled receptor) research, a field that dominates current pharmaceutical development.

From a synthetic chemistry perspective, the compound's lactam functionality and electron-deficient aromatic system make it amenable to diverse chemical transformations. This versatility is crucial for researchers working on structure-activity relationship (SAR) studies, where slight modifications to the core structure can lead to significant changes in biological activity. The rise of AI-driven drug discovery platforms has further amplified interest in such scaffolds, as they are often flagged by machine learning algorithms for their drug-like properties.

Environmental and sustainability considerations are also shaping the discourse around 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one. With the pharmaceutical industry under pressure to adopt green chemistry principles, researchers are investigating eco-friendly synthetic routes for this compound. Techniques like flow chemistry and catalyzed bromination are being explored to minimize waste and improve atom economy, addressing the broader demand for sustainable chemical processes.

In summary, 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 183208-34-6) represents a multifaceted tool for researchers across disciplines. Its applications span from small-molecule therapeutics to material science innovations, reflecting the compound's adaptability to cutting-edge scientific challenges. As the fields of precision medicine and computational chemistry evolve, this brominated heterocycle is poised to remain a key player in the molecular toolkit of modern science.